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Compound of Interest

Compound Name: 2,6-Difluorophenylhydrazine
CAS No.: 119452-66-3
Cat. No.: B046770
Get Quote
. J

An In-depth Technical Guide to 2,6-Difluorophenylhydrazine

This guide provides comprehensive technical information on 2,6-Difluorophenylhydrazine,
tailored for researchers, scientists, and professionals in drug development. It covers its
chemical identity, physicochemical properties, synthesis protocols, key applications, and
relevant experimental workflows.

Chemical Identity and Properties

2,6-Difluorophenylhydrazine is an organic compound that is typically available as a free base
or as a hydrochloride salt. It is a key building block in the synthesis of various heterocyclic
compounds, particularly indole derivatives used in medicinal chemistry.

CAS Numbers:
o 2,6-Difluorophenylhydrazine (Free Base): 119452-66-3[1][2]

¢ 2,6-Difluorophenylhydrazine Hydrochloride (Salt): 502496-26-6[3][4][5]
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Physicochemical Data

The quantitative properties of 2,6-Difluorophenylhydrazine and its hydrochloride salt are

summarized in the tables below for easy comparison.

Table 1: Physicochemical Properties of 2,6-Difluorophenylhydrazine (CAS: 119452-66-3)

Property Value Source
Molecular Formula CeHeF2N2 [1]
Molecular Weight 144.122 g/mol [1]
Density 1.4+0.1 g/cm3 [1]
Boiling Point 168.1 + 30.0 °C at 760 mmHg [1]
Flash Point 55.5 + 24.6 °C [1]
Vapor Pressure 1.6 + 0.3 mmHg at 25°C [1]
Refractive Index 1.580 [1]
Storage Temperature 2-8°C [1]

Table 2: Physicochemical Properties of 2,6-Difluorophenylhydrazine Hydrochloride (CAS:

502496-26-6)

Property Value Source
Molecular Formula CeH7CIF2N2 [3]
Molecular Weight 180.58 g/mol [3]
Physical Form Solid [5]
Purity >95% (typical) [5]
Storage Temperature Room Temperature [5]

Synthesis of 2,6-Difluorophenylhydrazine
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The synthesis of substituted phenylhydrazines is a well-established process in organic
chemistry. It generally involves a two-step procedure starting from the corresponding aniline:
diazotization followed by reduction.[6] While a specific protocol for the 2,6-difluoro derivative is
not readily available in peer-reviewed journals, a representative experimental methodology can
be adapted from procedures for similar compounds, such as 2-fluorophenylhydrazine and
general phenylhydrazine synthesis.[7][8]

General Synthesis Workflow

The overall workflow for the preparation of 2,6-Difluorophenylhydrazine Hydrochloride is
outlined below.
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Starting Material

2,6-Difluoroaniline

Kept cold

Step 1: Di‘ 'zotization

Dissolve in HCl(aq)

Kept cold
Y

Cool to 0-5 °C

Kept cold
\

Add NaNO:z(aq) dropwise

Kept cold
\

Step 2: Reduction

SO 3F Prepare reducing solution

Zd?azD c')frl:ijuor?téi?gﬁgee' (e.g., SNClz in HCI or Na2S0s)

Immedjate use
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Add diazonium salt solution
to reducing agent at low temp.

Y

Warm to complete reaction

Formation of
2,6-Difluorophenylhydrazine

Step 3: ‘ 'solation

Acidify with conc. HCI

\ 4

Cool to precipitate salt
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Filter and wash solid

\
Dry to yield product
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Substituted Indole Product
(e.g., 8-Fluoro-1,2,3,4-tetrahydrocarbazole)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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